N1-(3-methoxyphenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3-methoxyphenyl)-N-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• InChI: InChI=1S/C21H25N3O5S/c1-15-8-10-19(11-9-15)30(27,28)24-12-4-6-17(24)14-22-20(25)21(26)23-16-5-3-7-18(13-16)29-2/h3,5,7-11,13,17H,4,6,12,14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: YLUFDPDEGBGGSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2CNC(=O)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• CAS No.: 887862-16-0

Description

N1-(3-methoxyphenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide, commonly known as MTPO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications as a biological tool. MTPO is a pyrrolidine-based molecule that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Neuropharmacology and Behavioral Studies

Research on compounds related to N1-(3-methoxyphenyl)-N2-((1-tosylpyrrolidin-2-yl)methyl)oxalamide has shown relevance in neuropharmacology. For example, studies on orexin receptors, which are involved in regulating arousal, stress, and addictive behaviors, have evaluated the effects of selective antagonists on compulsive food consumption and stress-induced hyperarousal. These studies suggest that targeting specific neural pathways could offer novel treatments for disorders such as binge eating and anxiety (Piccoli et al., 2012; Bonaventure et al., 2015).

Chemical Synthesis and Material Science

The synthetic applications of methoxyphenyl and related compounds have been explored, indicating their versatility in creating novel materials and chemicals. For instance, the synthesis of di- and mono-oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides showcases innovative approaches to creating compounds with potential applications in material science and organic chemistry (Mamedov et al., 2016).

Pharmacokinetics and Drug Development

Studies on the pharmacokinetics and therapeutic potential of compounds structurally related to this compound contribute to drug development. Research on the dolastatin 10 analogue TZT-1027, for example, has provided insights into dose-limiting toxicities, maximum tolerated doses, and pharmacokinetic profiles, highlighting the importance of these compounds in developing new therapies for cancer (de Jonge et al., 2005).

Environmental Science and Toxicology

The environmental impact and toxicological studies of methoxyphenyl compounds have also been investigated. For instance, the complete oxidation of metolachlor, a pesticide with a methoxyphenyl moiety, via photoassisted Fenton reaction demonstrates the potential for environmental remediation techniques to manage pollutants effectively (Pignatello & Sun, 1995).